AbstractAgro-based wastes contain significant quantities of cellulosic materials from which nanocellulose can be extracted using various physical, biological, and chemical methods. These agro-wastes are termed lignocellulosic biomass as they contain cellulose, lignin and hemicellulose in abundance. Nanocellulose has its dimensions in nanoscale with excellent and distinctive attributes that attract researchers. Nanocellulose matrices are broadly categorised as nanocellulose crystals, nanocellulose fibrils and bacterial nanocellulose. Nanocellulose possesses some extremely significant properties, including biodegradability and biocompatibility, high aspect ratio, better mechanical attributes, easy surface modification, crystallinity, non-toxic nature, and water absorption capacity, making it a perfect material for a wide range of applications. The presence of hydroxyl groups on the surface of nanocellulose helps in its easier surface modification by various processes like carboxylation, silylation, esterification, amidation and etherification, which further allows its application as functional material. This review encompasses a brief discussion of the pre-treatments of lignocellulosic biomass, the different isolation processes of nanocellulose and the surface modification done to improve dispersibility in the polymer matrix. In this review, the different applications of nanocellulose in food industries, in biomedical and pharmaceutical fields, and their safety issues and toxicity to humans and the environment have also been briefly discussed.Graphical abstract

Wastewater generated from distillery industries is a matter of great concern due to its dark brown color, high organic load and resistance to natural biodegradation. Therefore, enormous effort is needed to avoid the discharge of this highly polluted effluent into natural water bodies and their consequent contamination. However, the treatment of the ever-increasing quantities of distillery wastewater in a cost-effective and eco-friendly manner is very challenging. The current physicochemical techniques available are either costly, energy-intensive or involve toxic chemicals. Thus, there is an urgent need to complement the existing knowledge on the biodegradation of distillery effluent with valuable resource recovery to find an appropriate solution for its sustainable management. This review incorporates a summary of the problems associated with distillery wastewater with special attention towards major color-causing components present in it and the challenges they pose. Detailed examination of various bioremediation approaches used by researchers for the treatment of distillery effluent is also provided. Moreover, the review scrutinizes the utilization of distillery wastewater for valuable product recovery to reduce its environmental burden and ascribe value to it. The study might help researchers and policy makers to develop suitable strategies for the microbiological treatment of high organic load and color-containing wastewater generated from various industries along with resource recovery, a beneficial step in the direction of sustainable development and circular economy.Graphical Abstract

Constructed wetlands (CWs) are ecosystems artificially designed to mimic natural wetland systems for the treatment of effluents. Its adoption can be given both at a decentralized level and as an economic alternative for a variety of pollution controls: agricultural, industrial, mines and urban drainage effluents. Although a CW has larger area requirements than conventional energy-intensive treatment technologies, they have several advantages: lower costs; energy savings; fewer operating and maintenance requirements; enable wild habitat and natural leisure areas; and allow the use of solar energy. Thus, the treatment of effluents through CWs is highly promising. This review aims to encompass the current literature and state-of-the-art on CWs applied on domestic wastewater in decentralized systems, explaining with visual examples their constructions, processes and modalities.

One-third of food produced for human consumption is lost as waste along the food supply chain. The food industry wastes contain carbohydrates, proteins, lipids, and lignocellulosic substances such as cellulose, hemicellulose, and lignin. These wastes are produced in large quantities worldwide and cause serious environmental problems. Due to the high concentration in organic and nutrient substances, food industry wastes are used for bioethanol production by microorganisms through various fermentation systems. The conversion of a lignocellulosic substance into bioethanol includes three steps: pretreatment, enzymatic hydrolysis, and fermentation. The problems concerning bioethanol production from food industry wastes are related to handling of biomass and application of pretreatment methods in order to improve the conversion of lignocellulosic materials into fermentable sugars. This review provides detailed overview and current knowledge on the pretreatment methods of lignocellulosic substances such as chemical (acid or alkaline, organic solvent), physical (milling, pyrolysis, microwave oven irradiation), physicochemical (steam explosion, hydrothermal processes, ammonia fiber explosion, CO2 explosion), and biological (fungi, bacteria). Pretreatment is followed by enzymatic hydrolysis with a mixture of suitable enzymes (mainly cellulase, β-glucosidase, pectinase) at 50 °C for 48 or 72 h. The production of bioethanol from food industry wastes is enhanced by enzymatic hydrolysis of the total polysaccharides into metabolizable sugars. The conversion of wastes from the food industry to the second generation ethanol is discussed in details.Graphical abstract

Manganese is extensively used in various advanced technologies. Due to high manganese demand and scarcity of primary manganese resources, extracting the metal from spent batteries is gaining increasing interest. The recycling of spent batteries for their critical metal content, is therefore environmentally and economically feasible. The conventional pyro- and hydrometallurgical extraction methods are energy-intensive or use hazardous chemicals. Bioleaching of manganese from spent batteries as secondary resource has been suggested to meet two objectives: reduce environmental footprint and turn waste into wealth. A bioleaching process can operate with less operating costs and consumption of energy and water, along with a simple process, which produces a reduced amount of hazardous by-products. Hence, this review discusses various approaches for bioleaching manganese from secondary resources using redoxolysis, acidolysis, and complexolysis. Candidate microbes for producing inorganic and organic biolixiviants are reviewed, along with the role of siderophores and extracellular polymeric substances as other effective agents in manganese extraction. The three main types of bioleaching are discussed, incorporating effective parameters with regard to temperature, pH, and pulp density, and future perspectives for manganese bioleaching and provided.Graphical abstract

The rising demand for food and the unpredictable price of fossil fuels have led to the search for environmentally sustainable energy sources. Energy is one of the significant overhead costs for favorable climate control output of agriculture crops. Most farming machines are powered by fossil fuels, which leads to emissions of greenhouse gases and exacerbates climate change in turn. The concept of sustainable agriculture resides in a delicate balance between maximizing crop productivity and preserving economic stability while at the same time minimizing the use of natural resources and adverse environmental effects. Unlike fossil fuels, solar energy is one of the most abundant and cleanest renewable energy sources, with the capacity to meet the world's current energy demand with no adverse environmental effect. The use of solar energy systems in farm environments restricts fossil fuel consumption and increases farm production sustainability. This review provides a comprehensive overview focusing on key energy-saving strategies in agriculture farming. The technologies included in the research scope are mainly renewable and sustainable solutions, such as photovoltaic (PV) modules, solar thermal (T), hybrid PV/T collectors, energy-efficient pumping systems, various covering materials for improved thermal insulation, and energy generation.

The sustainable management of the environment and crop production in modern agriculture involves dealing with challenges from climate change, environmental pollution, depletion of natural resources, as well as pressure to cope with dependence on agricultural inputs. Balancing crop productivity with environmental sustainability is one of the main challenges for agriculture worldwide. The emergence of weeds resistant to synthetic herbicides generates huge economic losses, so unconventional weed control strategies, especially those based on ecological principles, are very much needed in modern agriculture. Incorporating a natural eco-friendly approach—allelopathy—as a tool in an integrated weed control plan by growing specific crops or spraying fields with extracts containing allelopathic compounds can significantly reduce the use of herbicides. Allelopathy is considered a multi-dimensional phenomenon occurring constantly in natural and anthropogenic ecosystems, by which one organism produces biochemicals that influence the growth, survival, development, and reproduction of other organisms. The objective of this systematic literature review is to present a comprehensive overview of allelopathy, define this phenomenon, and classify allelochemicals. This paper also discusses and highlights recent advances, ongoing research, and prospects on plant allelopathy management practices applied in agriculture, and the underlying allelopathic mechanisms. The review suggested the holistic view of some allelochemicals as an ecological approach to integrated weed control and is an important contribution to future research directions of multidisciplinary programs, chemoinformatic tools, and novel biotechnology methods to plant breeding.

Micro/nanoplastics (MP/NPs) are emerging global pollutants that garnered enormous attention due to their potential threat to the ecosystem in virtue of their persistence and accumulation. Notably, United Nations Environment Programme (UNEP) yearbook in 2014 proposed MPs as one among ten emergent issues that the Earth is facing today. MP/NPs can be found in most regularly used products (primary microplastics) or formed by the fragmentation of bigger plastics (secondary microplastics) and are inextricably discharged into the environment by terrestrial and land-based sources, particularly runoff. They are non-degradable, biologically incompatible, and their presence in the air, soil, water, and food can induce ecotoxicological issues and also a menace to the environment. Due to micro size and diverse chemical nature, MP/NPs easily infiltrate wastewater treatment processes. This communication reviews the current understanding of MP/NPs occurrence, mobility, aggregation behavior, and degradation/assimilation in terrestrial, aquatic (fresh & marine), atmospheric depositions, wetlands and trophic food chain. This communication provide current perspectives and understanding on MP/NPs concerning (1) Source, occurrence, distribution, and properties (2) Impact on the ecosystem and its services, (3) Techniques in detection and identification and (4) Strategies to manage and mitigation.

Thiosulfate is a lixiviant with potential applications for extraction of precious metals with lower environmental impact. As an alternative leaching reagent to cyanide, thiosulfate has promising gold extraction efficiency with much lower risk to operators and the environment. Thiosulfate is often produced at high temperatures via processes utilizing sulfide or sulfur and an oxidant. However, certain microorganisms can produce thiosulfate as the final product of their metabolism. This represents potential for lower emissions and costs in the manufacture of gold leaching reagents. Biotechnological applications of these processes have not been reported in the past and need to be investigated in depth. This review serves as a study of microorganisms to collect and analyze the reported species for potential utilization of biogenic thiosulfate in industrial applications, with a specific focus on precious metals extraction. Bacteria were identified and compared with respect to thiosulfate producing ability, feasibility for the mining industry, and cost of substrates. The future applications of biogenic thiosulfate and further direction of research on the topic have been identified.

Grape is one of the most well-known fruits worldwide, being transformed into distinct food products, one of which is wine. A significantly large portion of grape production is exclusively destined for winemaking which, as an industrial process, produces significant amounts of by-products. Grape pomace is considered the major by-product of winemaking and consists of skins, seeds and stems that are left behind after the stage of grapes’ pressing. According to the Waste Framework Directive (Directive 2008/98/EC) of the European Parliament, “waste prevention should be the first priority of waste management and re-use and material recycling should be preferred to energy recovery from waste”. This review aims to approach the recent advances over the valorization of grape pomace as a value-adding material, exploring its potential uses in the industry. The main methods for this purpose are discussed, including traditional methods (such as distillates production, animal feed, and soil fertilizer), its use as a technological aid in different industrial processes (e.g., adsorption, immobilization, food packaging and cosmetics), its addition in food products, highlighting its potential effects on physicochemical, functional and sensory attributes of these products, and as a raw material for bioenergy production. The large number of strategies that have been employed for the possible use of grape pomace show its high revalorization potential, with studies being conducted on several different food products of different categories, such as dairy, meat, fish and bakery products or even wine itself. The main positive effect of this addition consists the increase of the antioxidant activity of the medium, contributing towards enhanced shelf-life, both microbiologically and physicochemically. Given the fact that a linear production model is not satisfactory for sustainable development and focus has been shifted towards circular models, it appears that grape pomace consists a major value-adding component that can promote such economy schemes, as it can be reutilized in numerous ways across a number of industrial categories, including the winery that it came from. However, this study highlighted also the absence of a comprehensive legislative framework covering the addition of grape pomace in foods, of studies analyzing completely the cost of grape pomace revalorization, and of specific research on green/food-grade extraction methods of valuable compounds from grape pomace.Graphic Abstract